Cas no 2137614-85-6 (3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid)

• Product Name: 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid
• CAS No: 2137614-85-6
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 6138404
• PubChem ID: 165467029
• Update Time: 2025-06-29

3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylethoxy)-2,2-difluoropropanoic acid
• 2137614-85-6
• EN300-787841
• 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid

• Inchi： 1S/C8H12F2O3/c9-8(10,7(11)12)5-13-4-3-6-1-2-6/h6H,1-5H2,(H,11,12)
• InChI Key： OGVYFGIUXNULHD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COCCC1CC1)F

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid

Introduction to 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid (CAS No. 2137614-85-6)

3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid, identified by the chemical abstracts service number 2137614-85-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a cyclopropyl ether side chain and a difluorinated propanoic acid backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid consists of a fluorinated carboxylic acid group attached to a propane chain, where the second carbon is substituted with two fluorine atoms. This substitution pattern imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of the cyclopropylethoxy group introduces rigidity to the molecular framework, which can be exploited to modulate binding interactions with biological targets.

In recent years, there has been growing interest in fluorinated carboxylic acids due to their ability to enhance metabolic stability and binding affinity in drug candidates. The fluorine atoms in 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid contribute to its lipophilicity and can improve pharmacokinetic profiles when incorporated into larger molecules. This has led to its exploration as a building block in medicinal chemistry campaigns targeting various disease indications.

One of the most compelling aspects of 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid is its versatility in synthetic chemistry. The compound serves as a versatile intermediate for constructing more complex molecules through nucleophilic addition reactions, esterification, and other functional group transformations. Its structural features make it particularly useful in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeted therapeutics.

Recent studies have highlighted the potential of 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid in the development of novel antiviral agents. The unique combination of fluorine substitution and cyclopropyl moieties may confer resistance to enzymatic degradation and improve oral bioavailability. Preliminary computational studies suggest that this compound can interact with viral proteases and polymerases through non-classical hydrogen bonding interactions, offering a promising avenue for antiviral drug design.

The pharmaceutical industry has also explored 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid as a precursor for small-molecule probes used in biochemical research. Its well-defined structure allows researchers to investigate enzyme mechanisms and ligand-receptor interactions with high precision. By incorporating isotopically labeled versions of this compound, scientists can track metabolic pathways and understand how drug candidates are processed within biological systems.

From a synthetic chemistry perspective, 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid exemplifies the importance of structural diversity in drug discovery. The combination of cycloalkyl groups with fluorinated aliphatic chains creates a scaffold that is both chemically accessible and biologically relevant. Advances in catalytic methods have further streamlined the synthesis of this compound, making it more readily available for academic and industrial research.

The future prospects for 3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid are promising, with ongoing investigations into its applications in medicinal chemistry and materials science. As computational modeling techniques continue to evolve, researchers will be able to predict the biological activity of derivatives more accurately, accelerating the discovery process. Additionally, green chemistry approaches are being developed to optimize synthetic routes while minimizing environmental impact.

In conclusion,3-(2-Cyclopropylethoxy)-2,2-difluoropropanoic acid (CAS No. 2137614-85-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its role as an intermediate in drug development underscores the importance of innovative molecular design in addressing unmet medical needs. As research progresses，this compound will continue to play a pivotal role in shaping the future of medicinal chemistry.